
CAS number and molecular formula of
benzaldehyde semicarbazone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzaldehyde semicarbazone

Cat. No.: B140624 Get Quote

An In-depth Technical Guide to Benzaldehyde
Semicarbazone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of benzaldehyde semicarbazone, a

compound of significant interest in medicinal chemistry. This document details its chemical

identity, synthesis, spectroscopic characterization, and its potential as an anticonvulsant agent,

offering valuable insights for professionals in drug discovery and development.

Chemical Identity and Properties
Benzaldehyde semicarbazone is a derivative of benzaldehyde and semicarbazide. It is a

crystalline solid that has been historically used for the qualitative identification of aldehydes and

ketones.[1] More recently, it has garnered attention for its biological activities, particularly its

anticonvulsant properties.[2]

Table 1: Physicochemical Properties of Benzaldehyde Semicarbazone
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Property Value Reference

CAS Number 1574-10-3 [2]

Molecular Formula C₈H₉N₃O [2]

Molecular Weight 163.18 g/mol [2]

IUPAC Name
(E)-2-(benzylidene)hydrazine-

1-carboxamide

Melting Point 222 °C

Synthesis of Benzaldehyde Semicarbazone
The synthesis of benzaldehyde semicarbazone is a classic condensation reaction between

an aldehyde and a semicarbazide derivative. The general reaction involves the nucleophilic

attack of the terminal amino group of semicarbazide on the carbonyl carbon of benzaldehyde,

followed by dehydration to form the semicarbazone.

Experimental Protocol
A widely used method for the synthesis of benzaldehyde semicarbazone is as follows:

Materials:

Semicarbazide hydrochloride

Anhydrous sodium acetate

Benzaldehyde

Ethanol

Water

Procedure:

Dissolve semicarbazide hydrochloride and anhydrous sodium acetate in water.
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In a separate flask, dissolve benzaldehyde in ethanol.

Add the benzaldehyde solution to the semicarbazide solution.

Gently warm the mixture on a water bath for approximately 10-15 minutes.

Cool the reaction mixture in an ice bath to facilitate the precipitation of benzaldehyde
semicarbazone.

Collect the crystalline product by vacuum filtration.

Wash the crystals with cold water and then a small amount of cold ethanol.

Recrystallize the crude product from ethanol to obtain pure benzaldehyde semicarbazone.

Diagram 1: Synthesis Workflow of Benzaldehyde Semicarbazone
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Caption: A flowchart illustrating the synthesis of benzaldehyde semicarbazone.
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Spectroscopic Characterization
The structural elucidation of benzaldehyde semicarbazone is confirmed through various

spectroscopic techniques.

Table 2: Spectroscopic Data for Benzaldehyde Semicarbazone

Technique Key Data Interpretation Reference

¹H NMR

δ ~7.3-7.9 ppm (m,

5H)δ ~8.0 ppm (s,

1H)δ (variable, broad,

1H)δ (variable, broad,

2H)

Aromatic protons

(C₆H₅)Azomethine

proton (CH=N)Amide

proton (NH)Amine

protons (NH₂)

[1]

¹³C NMR

δ ~125-135 ppmδ

~140-145 ppmδ ~157

ppm

Aromatic carbons

(C₆H₅)Azomethine

carbon

(C=N)Carbonyl

carbon (C=O)

[1]

IR (cm⁻¹)

~3100-3500

(broad)~3000-

3100~1670-1698

(strong)~1580-1620

N-H

stretchingAromatic C-

H stretchingC=O

stretchingC=N

stretching

[1]

Mass Spec.
m/z 163 (M⁺)m/z 120,

119, 103

Molecular ionMajor

fragment ions
[2]

Application in Drug Development: Anticonvulsant
Activity
Semicarbazones have emerged as a promising class of compounds with diverse biological

activities, including anticonvulsant effects.[2] The anticonvulsant activity of semicarbazones is

attributed to a specific pharmacophore model that includes an aryl binding site, a hydrogen

bonding domain, and an electron donor group.
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Mechanism of Action
The primary proposed mechanism of action for the anticonvulsant effect of semicarbazones is

the inhibition of voltage-gated sodium channels.[2] These channels are crucial for the initiation

and propagation of action potentials in neurons. By blocking these channels, semicarbazones

can reduce neuronal hyperexcitability, a hallmark of epileptic seizures. The interaction is

thought to occur preferentially with the inactivated state of the sodium channel, thereby

preventing the return of the channel to the resting state and limiting the firing of repetitive action

potentials.

Diagram 2: Proposed Mechanism of Action
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Click to download full resolution via product page

Caption: Interaction of benzaldehyde semicarbazone with the voltage-gated sodium channel.

Conclusion
Benzaldehyde semicarbazone is a readily synthesizable compound with well-defined

chemical and spectroscopic properties. Its potential as an anticonvulsant, mediated through the

inhibition of voltage-gated sodium channels, makes it a molecule of considerable interest for

further investigation in the field of drug development. This guide provides foundational technical

information to support such research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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